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Compound of Interest

(5R,6S)-5-methoxy-4-
Compound Name:
oxaspiro[2.5]octan-6-ol

Cat. No.: B11762082

Get Quote

Executive Summary & Molecule Profile

The Challenge: Fumagillol (and its derivatives like TNP-470 and Beloranib) presents a dual-

challenge in in vivo applications:

» High Lipophilicity (LogP ~4.0): It is practically insoluble in water, leading to immediate
precipitation upon contact with physiological buffers.

e Chemical Instability: The characteristic spiro-epoxide ring (C-6) is highly reactive. It
undergoes rapid hydrolysis in acidic environments (stomach acid, acidic buffers) and thermal
degradation, converting into the inactive diol form (dihydroxyfumagillin).

The Solution Strategy: This guide provides three tiered protocols ranging from "Quick-Start"
solvent cocktails for acute studies to "Advanced" nanocarrier systems for chronic dosing.
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Parameter Specification Critical Note
) Small molecule, but bulky
Molecular Weight ~282.34 g/mol ]
sesquiterpene core.
- DO NOT attempt direct
Water Solubility < 3.3 mg/L

dissolution in saline/PBS.

Key Solvents

DMSO, Ethanol, Chloroform

Soluble in organic solvents;
stable in DMSO at -20°C.

pH Sensitivity

High (Acid Labile)

Avoid pH < 6.0. Epoxide ring

opens rapidly.

Target

MetAP2

Methionine Aminopeptidase 2

(irreversible inhibitor).[1]

Module A: Quick-Start Formulation (Acute IP/IVISC)

Use Case: Short-term studies (1-5 days), Maximum Tolerated Dose (MTD) studies, or rapid

screening. Mechanism: Uses co-solvents and surfactants to create a kinetically stable micro-

emulsion.

The Protocol: The "4-Step" DMSO/PEG Cocktail

Standard concentration target: 2 mg/mL

Reagents:

Step-by-Step Procedure:

Stock Solvent: Anhydrous DMSO (Dimethyl sulfoxide)
Co-solvent: PEG300 or PEG400 (Polyethylene glycol)
Surfactant: Tween 80 (Polysorbate 80)

Vehicle: Sterile Saline (0.9% NaCl) or PBS (pH 7.4)
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e Stock Preparation: Dissolve Fumagillol powder in 100% DMSO to create a 40 mg/mL master
stock. Store at -20°C.

 Aliquot: Transfer 50 pL of Master Stock into a sterile vortex tube.

¢ Co-solvent Addition (CRITICAL): Add 300 pL of PEG300. Vortex vigorously for 30 seconds.
Solution must be clear.

» Surfactant Addition: Add 50 pL of Tween 80. Vortex gently. Solution will be viscous.
e Aqueous Phase: Add 600 pL of pre-warmed (37°C) Saline. Add dropwise while vortexing.

Final Composition: 5% DMSO / 30% PEG300 / 5% Tween 80 / 60% Saline.

Visualizing the "Crash-Out" Risk

The order of addition is non-negotiable. Adding water directly to the DMSO stock causes
immediate precipitation (crashing out).
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Figure 1: Critical Order of Addition. Skipping the PEG/Tween intermediate steps leads to
immediate compound precipitation due to the high logP of Fumagillol.

Module B: Advanced Oral Delivery (Polymeric
Micelles)

Use Case: Chronic studies (weeks/months), oral gavage, high-dose efficacy studies. Scientific
Insight: This protocol mimics the Lodamin formulation (TNP-470 conjugated to mPEG-PLA).
Micelles protect the epoxide ring from stomach acid and improve lymphatic transport.
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The Protocol: Thin-Film Hydration

Reagents:

e Polymer: mPEG-b-PLA (Methoxy Poly(ethylene glycol)-b-Poly(lactic acid)). MW ~2k-2k or
5k-5k.

» Solvent: Acetonitrile or Acetone (HPLC Grade).
e Hydration Media: Distilled water (pH 7.0).
Step-by-Step Procedure:

o Co-Dissolution: Dissolve Fumagillol (10 mg) and mPEG-PLA (90 mg) in 2 mL of Acetonitrile
in a round-bottom flask. (Ratio 1:9 w/w).

o Evaporation: Use a rotary evaporator (Rotavap) at 40°C under reduced pressure to remove
the solvent.

o Target: A thin, uniform transparent film on the glass wall.
e Vacuum Drying: Keep under vacuum overnight to remove trace solvent.
e Hydration: Add 5 mL of warm water (50°C) to the flask.

o Self-Assembly: Agitate gently (do not sonicate aggressively) at 50°C for 10 minutes. The film
will peel off and self-assemble into micelles.

« Filtration: Pass through a 0.22 um syringe filter to remove unencapsulated drug.

Why this works: The hydrophobic PLA core encapsulates the Fumagillol, shielding the epoxide
from hydrolysis, while the PEG shell renders it water-soluble.

Module C: Stability Enhancement (Cyclodextrin
Complex)

Use Case: Improving shelf-life and preventing hydrolysis during storage. Reagent:
Hydroxypropyl-
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-Cyclodextrin (HP-
-CD).

Protocol (Kneading Method):

Weigh Fumagillol and HP-

-CD in a 1:1 molar ratio.

e Add a small amount of 50% Ethanol to the HP-

-CD to form a paste.

o Add Fumagillol to the paste and knead (mortar and pestle) for 45 minutes.
» Dry the paste in a vacuum oven at 40°C.

e Result: A powder that can be rapidly reconstituted in saline with significantly improved
stability against pH degradation.

Troubleshooting & FAQs

Q1: My solution turned cloudy immediately after adding
saline. Can I still use it?

A:No. Cloudiness indicates precipitation of the active pharmaceutical ingredient (API). The
effective dose will be unknown, and injecting crystals can cause embolism (IV) or local necrosis
(SC/IP).

o Fix: Increase the surfactant (Tween 80) concentration to 10% or switch to the Cyclodextrin
protocol. Ensure Saline is added dropwise and is warm.

Q2: | stored my DMSO stock at room temperature, and
now the color has changed.

A: Fumagillol is light and heat sensitive. Yellowing or browning suggests degradation.

o Fix: Always store stocks at -20°C or -80°C in amber vials. Verify purity via HPLC before use.
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Q3: Can | use acidic buffers (Acetate, Citrate) for

vehicle?
A:Absolutely not. The epoxide ring opens rapidly at pH < 6.0.

o Fix: Use PBS (pH 7.4) or Tris-buffered saline. For oral gavage, the micelle formulation
(Module B) is required to survive the stomach.

Q4: The mice are showing signs of weight loss/toxicity.

A: High concentrations of DMSO and Tween 80 are themselves toxic (vehicle toxicity).

 Fix: If dosing daily, switch to the Polymeric Micelle (Module B) or Cyclodextrin (Module C)
formulations, which eliminate DMSO/Tween and are biocompatible.

Mechanism of Action & Stability Diagram

Understanding the degradation pathway is vital for handling.

Active Fumagillol
(Intact Epoxide)

Hydrolysis
(Ring Opening)

ovalent Binding
(His-231)

Dihydroxyfumagillin
(Inactive Diol)

No Binding
"‘(Loss of Efficacy

MetAP2 Enzyme
(Angiogenesis Inhibition)

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762082?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: The Stability Trap. The epoxide ring is required for covalent binding to MetAP2 (His-
231). Acid hydrolysis opens this ring, rendering the drug inactive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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